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Introduction
Measuring glucose uptake in live cells is critical for understanding the metabolic state of cells in

various physiological and pathological conditions, including cancer, diabetes, and

neurodegenerative diseases. While several methods exist, fluorescent glucose analogs provide

a powerful tool for real-time, single-cell resolution imaging.

Clarification of Terminology: It is important to distinguish between different probes. The term

"PFB-FDG" refers to Pentafluorobenzoyl-aminofluorescein di-β-D-galactopyranoside, a

substrate that becomes fluorescent upon cleavage by the enzyme β-galactosidase and is used

to measure its activity.[1] It is not a probe for glucose uptake.

The user's query likely refers to fluorescently-tagged deoxyglucose analogs, which are used for

imaging glucose transport. A widely used probe for this application is 2-NBDG (2-[N-(7-

nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose).[2][3] This document provides a

detailed protocol for measuring glucose uptake in live cells using 2-NBDG. This probe, like the

clinically used PET scan tracer [18F]FDG (Fluorodeoxyglucose), is a glucose analog

transported into the cell by glucose transporters (GLUTs).[4][5]

Principle of the Assay: 2-NBDG-Based Glucose
Uptake
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The 2-NBDG assay is based on a fluorescently labeled glucose molecule that is actively

transported into cells.

Transport: 2-NBDG is recognized and transported across the cell membrane by glucose

transporter (GLUT) proteins, primarily GLUT1.

Phosphorylation & Trapping: Once inside the cell, 2-NBDG is phosphorylated by the enzyme

Hexokinase. The resulting 2-NBDG-6-phosphate is a charged molecule that cannot be

further metabolized in the glycolytic pathway and cannot easily exit the cell, leading to its

accumulation.

Fluorescence Detection: The intracellular accumulation of 2-NBDG results in a fluorescent

signal that is proportional to the glucose uptake capacity of the cell. This signal can be

visualized and quantified using fluorescence microscopy or flow cytometry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space (Cytoplasm)

2-NBDG

GLUT Transporter

Transport

2-NBDG

Hexokinase

Phosphorylation

2-NBDG-6-Phosphate
(Fluorescent & Trapped)

 

Cell Preparation

Assay Procedure

Imaging & Analysis

Seed cells on
glass-bottom dish

Culture to 50-70%
confluency

Wash with warm PBS

Glucose Starvation:
Incubate in glucose-free

buffer (15-30 min)

Add 2-NBDG working solution
(and inhibitors/competitors)

Incubate at 37°C
(15-60 min)

Wash 3x with
ice-cold PBS

Image immediately using
fluorescence microscope

Quantify mean fluorescence
intensity per cell

Normalize data to
control groups

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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